3-[Chloro(cyclohexyl)methyl]-2,5-dimethylthiophene

• Molecular Formula: C13H19ClS
• Molecular Weight: 242.81 g/mol
• IUPAC Name: 3-[chloro(cyclohexyl)methyl]-2,5-dimethylthiophene
• InChI: InChI=1S/C13H19ClS/c1-9-8-12(10(2)15-9)13(14)11-6-4-3-5-7-11/h8,11,13H,3-7H2,1-2H3
• InChI Key: WOBJMUXOBUPPRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)C(C2CCCCC2)Cl

Description

3-[Chloro(cyclohexyl)methyl]-2,5-dimethylthiophene is a useful research compound. Its molecular formula is C13H19ClS and its molecular weight is 242.81 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of cyclohexyl(2,5-dimethylthiophen-3-yl)methanol (643 mg) synthesized above in toluene (10 mL) was added thionyl chloride (314 μL), and the mixture was stirred at room temperature for 6 hr. The reaction mixture was poured into ice-cooled saturated aqueous sodium hydrogen carbonate solution, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, dried over magnesium sulfate and concentrated under reduced pressure to give the title compound (653 mg, 94%) as a brown oil.